Cas no 142730-01-6 (4-Pyrimidinecarboxylicacid, 5-methyl-, ethyl ester)
142730-01-6 structure
Product Name:4-Pyrimidinecarboxylicacid, 5-methyl-, ethyl ester
CAS No:142730-01-6
MF:C8H10N2O2
MW:166.177201747894
CID:100961
PubChem ID:45082587
Update Time:2025-04-18
4-Pyrimidinecarboxylicacid, 5-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyrimidinecarboxylicacid, 5-methyl-, ethyl ester
- ethyl 5-methylpyrimidine-4-carboxylate
- F53194
- AMY32259
- EN300-685312
- 142730-01-6
-
- MDL: MFCD17215891
- Inchi: 1S/C8H10N2O2/c1-3-12-8(11)7-6(2)4-9-5-10-7/h4-5H,3H2,1-2H3
- InChI Key: FXIBWMGPVMSQJH-UHFFFAOYSA-N
- SMILES: O(C(C1C(=CN=CN=1)C)=O)CC
Computed Properties
- Exact Mass: 166.074227566g/mol
- Monoisotopic Mass: 166.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 52.1Ų
4-Pyrimidinecarboxylicacid, 5-methyl-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB02765-5g |
Ethyl 5-methylpyrimidine-4-carboxylate |
142730-01-6 | 95% | 5g |
$2200 | 2023-09-07 | |
| eNovation Chemicals LLC | Y1299422-250MG |
ethyl 5-methylpyrimidine-4-carboxylate |
142730-01-6 | 97% | 250mg |
$230 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1299422-500MG |
ethyl 5-methylpyrimidine-4-carboxylate |
142730-01-6 | 97% | 500mg |
$345 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1299422-1G |
ethyl 5-methylpyrimidine-4-carboxylate |
142730-01-6 | 97% | 1g |
$595 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1299422-5G |
ethyl 5-methylpyrimidine-4-carboxylate |
142730-01-6 | 97% | 5g |
$1785 | 2024-07-21 | |
| Enamine | EN300-685312-0.05g |
ethyl 5-methylpyrimidine-4-carboxylate |
142730-01-6 | 0.05g |
$768.0 | 2023-05-24 | ||
| Enamine | EN300-685312-0.1g |
ethyl 5-methylpyrimidine-4-carboxylate |
142730-01-6 | 0.1g |
$804.0 | 2023-05-24 | ||
| Enamine | EN300-685312-0.25g |
ethyl 5-methylpyrimidine-4-carboxylate |
142730-01-6 | 0.25g |
$840.0 | 2023-05-24 | ||
| Enamine | EN300-685312-0.5g |
ethyl 5-methylpyrimidine-4-carboxylate |
142730-01-6 | 0.5g |
$877.0 | 2023-05-24 | ||
| Enamine | EN300-685312-1.0g |
ethyl 5-methylpyrimidine-4-carboxylate |
142730-01-6 | 1g |
$914.0 | 2023-05-24 |
4-Pyrimidinecarboxylicacid, 5-methyl-, ethyl ester Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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